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Compound of Interest

Compound Name: CAY10589

Cat. No.: B1668652 Get Quote

This technical support guide provides detailed information on the solubility of CAY10589 in

Dimethyl Sulfoxide (DMSO) and ethanol, along with troubleshooting advice and experimental

protocols for researchers, scientists, and drug development professionals.

Solubility Data
The solubility of CAY10589, a dual inhibitor of microsomal prostaglandin E2 synthase-1

(mPGES-1) and 5-lipoxygenase (5-LO), in common organic solvents is a critical parameter for

the preparation of stock solutions for in vitro and in vivo studies.[1] The following table

summarizes the quantitative solubility data for CAY10589 in DMSO and ethanol.

Solvent Solubility

DMSO ~20 mg/mL[1][2]

Ethanol ~10 mg/mL[1][2]

DMF ~20 mg/mL[1][2]

1:1 Solution of DMSO:PBS (pH 7.2) ~0.5 mg/mL[1][2]
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CAY10589 is supplied as a crystalline solid.[1][2][3] To prepare a stock solution, the following

steps should be followed:

Weighing the Compound: Carefully weigh the desired amount of CAY10589 crystalline solid

in a suitable container.

Solvent Addition: Add the appropriate volume of the chosen organic solvent (e.g., DMSO or

ethanol) to the solid. It is recommended that the solvent be purged with an inert gas.[2]

Dissolution: Vortex or sonicate the mixture to ensure complete dissolution of the CAY10589.

Storage: Store the stock solution at -20°C for long-term stability.[1][2] The compound is

stable for at least four years when stored at this temperature as a solid.[1][2]

Protocol for Preparing an Aqueous Solution of CAY10589

CAY10589 is sparingly soluble in aqueous buffers.[2] For experiments requiring an aqueous

solution, the following two-step procedure is recommended:

Initial Dissolution: First, dissolve CAY10589 in DMSO to create a concentrated stock solution

(e.g., 20 mg/mL).[2]

Dilution in Aqueous Buffer: Dilute the DMSO stock solution with the aqueous buffer of your

choice (e.g., PBS, pH 7.2).[2] For instance, a 1:1 dilution of a DMSO stock into PBS (pH 7.2)

will yield a final CAY10589 concentration of approximately 0.5 mg/mL.[1][2] It is not

recommended to store the aqueous solution for more than one day.[2]

Troubleshooting and FAQs
Q1: My CAY10589 is not dissolving completely in ethanol.

A1: The solubility of CAY10589 in ethanol is approximately 10 mg/mL.[1][2] If you are trying to

prepare a solution with a higher concentration, it may not fully dissolve. Try reducing the

concentration of your solution. If you require a more concentrated stock solution, DMSO is a

better solvent, with a solubility of approximately 20 mg/mL.[1][2]

Q2: I observed precipitation when I diluted my DMSO stock solution of CAY10589 into my

aqueous buffer.
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A2: This is a common issue as CAY10589 has limited solubility in aqueous solutions.[2] To

mitigate this, ensure that the final concentration of CAY10589 in your aqueous buffer does not

exceed its solubility limit. For a 1:1 DMSO:PBS (pH 7.2) solution, the solubility is approximately

0.5 mg/mL.[1][2] If you require a higher concentration in your aqueous medium, you may need

to optimize the solvent composition or consider the use of a different formulation.

Q3: How should I store my CAY10589 solutions?

A3: For long-term storage, it is recommended to store stock solutions of CAY10589 in DMSO

or ethanol at -20°C.[1][2] Aqueous solutions of CAY10589 are not stable and should be

prepared fresh for each experiment. It is not advisable to store aqueous solutions for more than

one day.[2]

Q4: Can I use CAY10589 directly in an aqueous buffer?

A4: It is not recommended to dissolve CAY10589 directly in aqueous buffers due to its poor

solubility.[2] The recommended method is to first dissolve the compound in an organic solvent

like DMSO and then dilute it with the aqueous buffer of choice.[2]

Visualized Troubleshooting Workflow
The following diagram illustrates a troubleshooting workflow for common solubility issues

encountered with CAY10589.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1668652?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/13164.pdf
https://www.benchchem.com/product/b1668652?utm_src=pdf-body
https://www.caymanchem.com/product/13164/cay10589
https://cdn.caymanchem.com/cdn/insert/13164.pdf
https://www.benchchem.com/product/b1668652?utm_src=pdf-body
https://www.benchchem.com/product/b1668652?utm_src=pdf-body
https://www.caymanchem.com/product/13164/cay10589
https://cdn.caymanchem.com/cdn/insert/13164.pdf
https://www.benchchem.com/product/b1668652?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/13164.pdf
https://www.benchchem.com/product/b1668652?utm_src=pdf-body
https://www.benchchem.com/product/b1668652?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/13164.pdf
https://cdn.caymanchem.com/cdn/insert/13164.pdf
https://www.benchchem.com/product/b1668652?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Dissolving CAY10589

Choose Solvent:
DMSO or Ethanol?

DMSO (~20 mg/mL)

DMSO

Ethanol (~10 mg/mL)

Ethanol

Compound Fully Dissolved?

Stock Solution Ready
Store at -20°C

Yes

Troubleshoot:
- Reduce concentration

- Use DMSO for higher conc.
- Sonicate/Vortex

No

Yes No

Diluting into Aqueous Buffer?

Precipitation Observed?

Yes

Final Solution Ready
Use within one day

No

Yes No

No

Troubleshoot:
- Lower final concentration

- Check buffer pH
- Increase DMSO ratio

Yes

Yes No

Click to download full resolution via product page

Caption: Troubleshooting workflow for CAY10589 solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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